Cas no 2060030-65-9 (4-bromo-5-{3,6-dioxabicyclo3.1.0hexan-1-yl}-1-ethyl-1H-pyrazole)

• Product Name: 4-bromo-5-{3,6-dioxabicyclo3.1.0hexan-1-yl}-1-ethyl-1H-pyrazole
• CAS No: 2060030-65-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• MDL: MFCD30477706
• CID: 5183240
• PubChem ID: 137702112
• Update Time: 2025-07-02

4-bromo-5-{3,6-dioxabicyclo3.1.0hexan-1-yl}-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-5-(3,6-dioxabicyclo[3.1.0]hex-1-yl)-1-ethyl-
• 4-bromo-5-{3,6-dioxabicyclo3.1.0hexan-1-yl}-1-ethyl-1H-pyrazole

• MDL： MFCD30477706
• Inchi： 1S/C9H11BrN2O2/c1-2-12-8(6(10)3-11-12)9-5-13-4-7(9)14-9/h3,7H,2,4-5H2,1H3
• InChI Key： KYBVSYLYBWKPPK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C23C(O2)COC3)=C(Br)C=N1

Additional information on 4-bromo-5-{3,6-dioxabicyclo3.1.0hexan-1-yl}-1-ethyl-1H-pyrazole

Comprehensive Overview of 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole (CAS No. 2060030-65-9)

The compound 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole (CAS No. 2060030-65-9) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This brominated pyrazole derivative incorporates a 3,6-dioxabicyclo[3.1.0]hexane moiety, which contributes to its distinct chemical properties and reactivity. Researchers are particularly interested in exploring its role as a versatile building block in medicinal chemistry, where it could serve as a key intermediate for the synthesis of novel bioactive compounds.

One of the most intriguing aspects of 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole is its potential application in drug discovery programs targeting various therapeutic areas. The presence of both pyrazole and bicyclic ether functionalities in a single molecule makes it particularly valuable for structure-activity relationship (SAR) studies. Recent trends in pharmaceutical research indicate growing interest in such hybrid structures, as they often demonstrate improved pharmacokinetic properties compared to simpler heterocycles. This aligns with current industry demands for next-generation drug candidates with enhanced metabolic stability and target selectivity.

From a synthetic chemistry perspective, the bromo substituent at the 4-position of the pyrazole ring offers numerous possibilities for further functionalization through cross-coupling reactions. This characteristic has made CAS 2060030-65-9 particularly valuable in palladium-catalyzed transformations, which remain among the most widely used methods in modern organic synthesis. The compound's compatibility with various catalytic systems has been demonstrated in recent literature, making it a promising candidate for the development of novel synthetic methodologies.

The 3,6-dioxabicyclo[3.1.0]hexane component of this molecule represents an interesting case study in conformational restriction strategies. This structural feature is known to influence the compound's three-dimensional shape and molecular recognition properties, factors that are increasingly recognized as critical in rational drug design. Current research in fragment-based drug discovery often focuses on such constrained systems, as they can provide valuable insights into protein-ligand interactions and help optimize binding affinity.

In the context of green chemistry initiatives, there has been growing interest in developing more sustainable synthetic routes to compounds like 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole. Researchers are exploring catalyst-free conditions and biocatalytic approaches to access such structures, reflecting broader industry trends toward environmentally friendly synthetic methodologies. These developments are particularly relevant given increasing regulatory pressures and the pharmaceutical industry's commitment to sustainable manufacturing practices.

The physicochemical properties of CAS 2060030-65-9 have been the subject of several computational studies, with particular focus on its lipophilicity profile and hydrogen bonding capacity. These parameters are crucial for understanding the compound's potential bioavailability and membrane permeability, key considerations in early-stage drug development. Advanced molecular modeling techniques have been employed to predict its behavior in biological systems, providing valuable data for researchers working on lead optimization projects.

Recent patent literature reveals growing commercial interest in pyrazole derivatives containing bridged ether functionalities, with several applications specifically mentioning structural analogs of 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole. These patents typically claim their utility as kinase inhibitors or GPCR modulators, highlighting the compound's relevance to current drug discovery efforts targeting these important protein families. The intellectual property landscape surrounding such structures continues to evolve rapidly, reflecting their perceived value in therapeutic development.

Analytical characterization of 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole typically involves a combination of NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques have proven essential for confirming the compound's structure and purity, particularly given the complexity introduced by its bicyclic system. Recent advances in microcrystal electron diffraction (MicroED) have opened new possibilities for structural analysis of such compounds, even when traditional crystallization methods prove challenging.

In the field of chemical biology, derivatives of CAS 2060030-65-9 have shown promise as molecular probes for studying enzyme mechanisms and cellular pathways. The compound's modular structure allows for straightforward incorporation of various reporting groups and affinity tags, making it adaptable to diverse experimental needs. This versatility aligns well with current research trends emphasizing chemical tool development for biological investigation.

Looking forward, the scientific community anticipates continued exploration of 4-bromo-5-{3,6-dioxabicyclo[3.1.0]hexan-1-yl}-1-ethyl-1H-pyrazole and related structures across multiple disciplines. Its unique combination of features positions it as a valuable scaffold for addressing current challenges in medicinal chemistry, materials science, and catalysis. As synthetic methodologies advance and biological screening technologies become more sophisticated, the full potential of this interesting compound class will likely be further revealed.